Cas no 2877720-96-0 (4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine)

• Product Name: 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• CAS No: 2877720-96-0
• MF: C₁₅H₁₉Cl₂N₃O₂
• MW: 344.236261606216
• CID: 5310033
• PubChem ID: 165431807
• Update Time: 2025-11-06

4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• F6806-7157
• AKOS040881710
• 2877720-96-0
• 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• [1-(3,5-Dichloro-2-pyridinyl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C15H19Cl2N3O2/c16-12-9-13(17)14(18-10-12)19-3-1-11(2-4-19)15(21)20-5-7-22-8-6-20/h9-11H,1-8H2
• InChI Key： MHMTVBAUJLMJLZ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Cl)C=C2Cl)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 343.0854322g/mol
• Monoisotopic Mass: 343.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.1±50.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)

Additional information on 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine

Comprehensive Overview of 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS No. 2877720-96-0)

The compound 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS No. 2877720-96-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to a morpholine moiety via a carbonyl group, makes it a valuable intermediate for drug discovery and development. The presence of 3,5-dichloropyridin-2-yl further enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in precision medicine. The compound's CAS No. 2877720-96-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine exemplifies the convergence of scaffold hopping and bioisosteric replacement strategies. Its morpholine ring contributes to improved solubility and metabolic stability, while the dichloropyridine moiety offers opportunities for further functionalization. These attributes make it a versatile building block for high-throughput screening libraries.

The compound's physicochemical properties, such as its logP and hydrogen bond acceptor/donor counts, have been computationally modeled to predict its drug-likeness. Such analyses are critical for addressing modern challenges in ADMET optimization, a hot topic in pharmaceutical R&D. Its molecular weight and polar surface area also suggest potential for blood-brain barrier penetration, expanding its utility in CNS drug development.

In agrochemical applications, 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine derivatives are being explored as next-generation pesticide intermediates. The 3,5-dichloropyridine segment is known to confer insecticidal activity, while the morpholine component may enhance systemic movement in plants. This dual functionality addresses the industry's need for sustainable crop protection solutions with reduced environmental impact.

Quality control of CAS No. 2877720-96-0 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy. Recent publications highlight the importance of chiral purity analysis for such compounds, as stereochemistry significantly influences biological activity. These methodological considerations are frequently discussed in process chemistry forums and patent literature.

The synthetic route to 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine typically involves amide coupling between piperidine-4-carboxylic acid derivatives and morpholine, followed by N-arylation with 2,3,5-trichloropyridine. Process optimization studies focus on atom economy and green chemistry principles, reflecting industry priorities for sustainable synthesis.

From a commercial standpoint, 2877720-96-0 is available through specialized fine chemical suppliers with varying purity grades. Market intelligence suggests growing interest from contract research organizations (CROs) engaged in fragment-based drug discovery. The compound's pricing and availability trends are monitored through chemical procurement platforms.

Intellectual property landscapes reveal several patent applications citing 4-[1-(3,5-dichloropyridin-2-yl)piperidine-4-carbonyl]morpholine derivatives, particularly in oncological and anti-inflammatory indications. This patent activity correlates with increased PubMed citations discussing related structure-activity relationships (SAR).

Future research directions for CAS 2877720-96-0 may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design. The compound's hydrogen bond network and conformational flexibility make it particularly suitable for such cutting-edge modalities. These applications are frequently searched in connection with drug discovery trends and emerging technologies in chemical biology.